Cas no 121431-17-2 (Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-)

Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-, is a specialized organic compound featuring a chlorophenyl group and a hydroxy-substituted acetamide backbone with an isopropyl moiety. Its molecular structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry and pharmaceutical intermediates. The presence of both hydroxyl and amide functional groups enhances its potential for hydrogen bonding, improving compatibility in polar solvents. The chlorophenyl substituent contributes to its stability and potential bioactivity, suggesting applications in agrochemical or medicinal research. This compound is typically characterized by high purity and consistent performance, ensuring reliability in laboratory and industrial processes. Proper handling is advised due to its reactive functional groups.
Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- structure
121431-17-2 structure
Product Name:Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-
CAS No:121431-17-2
MF:C11H14ClNO2
MW:227.687362194061
CID:3687560
PubChem ID:14551933
Update Time:2025-06-12

Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-
    • N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide
    • F80846
    • N-(4-chlorophenyl)-2-hydroxy-N-propan-2-ylacetamide
    • CS-0457046
    • 121431-17-2
    • Inchi: 1S/C11H14ClNO2/c1-8(2)13(11(15)7-14)10-5-3-9(12)4-6-10/h3-6,8,14H,7H2,1-2H3
    • InChI Key: OLCFDRRWUXUESH-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC=C(Cl)C=C1)C(C)C)(=O)CO

Computed Properties

  • Exact Mass: 227.0713064Da
  • Monoisotopic Mass: 227.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- Pricemore >>

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Additional information on Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-

Recent Advances in the Study of Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2)

Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential therapeutic applications. The presence of both the acetamide and chlorophenyl groups suggests possible interactions with biological targets, making it a candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity towards various biological receptors, providing insights into its mechanism of action.

One of the key findings from these studies is the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro assays have demonstrated its efficacy in modulating enzyme activity, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's role in agrochemical applications. Its structural similarity to known herbicides has prompted investigations into its potential use in crop protection. Early results indicate that it may exhibit herbicidal activity, although its environmental impact and toxicity to non-target organisms remain to be thoroughly evaluated.

In summary, Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2) represents a promising compound with diverse applications in both pharmaceutical and agrochemical fields. Ongoing research aims to further explore its biological activities and optimize its properties for practical use. The integration of synthetic chemistry, computational biology, and pharmacological testing will be crucial in advancing our understanding of this compound and its potential benefits.

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